3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine

• Molecular Formula: C37H45N5O5Si
• Molecular Weight: 667.9 g/mol
• InChI: InChI=1S/C37H45N5O5Si/c1-36(2,3)48(6,7)47-30-21-32(42-24-41-33-34(38)39-23-40-35(33)42)46-31(30)22-45-37(25-11-9-8-10-12-25,26-13-17-28(43-4)18-14-26)27-15-19-29(44-5)20-16-27/h8-20,23-24,30-32H,21-22H2,1-7H3,(H2,38,39,40)/t30-,31+,32+/m0/s1
• InChIKey: BLILIIKIHHYPLG-DCMFLLSESA-N

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine: A Key Building Block for Controlled Oligonucleotide Synthesis

3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine (CAS 89947-86-4) is a purine nucleoside derivative that serves as a protected precursor for the synthesis of DNA phosphoramidite monomers. It features a base-labile tert-butyldimethylsilyl (TBDMS) group at the 3'-hydroxyl position and an acid-labile dimethoxytrityl (DMT) group at the 5'-hydroxyl position [1]. This orthogonal protection strategy is essential for preventing undesired side reactions during solid-phase oligonucleotide synthesis, as the two protecting groups can be removed sequentially under distinct chemical conditions [2]. The compound is typically stored as a powder at -20°C for long-term stability .

• [1] Ogilvie, K. K., Schifman, A. L., & Penney, C. L. (1979). The synthesis of oligoribonucleotides. III. The use of silyl protecting groups in nucleoside and nucleotide chemistry. VIII. Canadian Journal of Chemistry, 57(17), 2230-2238. View Source
• [2] ATDBio. (n.d.). Chapter 6: RNA oligonucleotide synthesis. Nucleic Acids Book. View Source

The Critical Need for Verified Protection Orthogonality in 3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine

While numerous protected 2'-deoxyadenosine derivatives exist, simply substituting one for another can compromise the fidelity and yield of oligonucleotide synthesis. The specific pairing of an acid-labile 5'-O-DMT group with a fluoride-labile 3'-O-TBDMS group is not universal. Improper protection can lead to premature deprotection, undesirable phosphate migration, or inefficient coupling due to steric hindrance [1]. For instance, using a compound with a different 3'-protecting group may require harsher or incompatible deprotection conditions, which can damage the nascent oligomer or reduce the overall yield of the full-length product [2]. The specific stability profile and deprotection kinetics of this compound are therefore non-interchangeable and must be validated for a given synthesis protocol.

• [1] ATDBio. (n.d.). Chapter 6: RNA oligonucleotide synthesis. Nucleic Acids Book. View Source
• [2] Usman, N., Ogilvie, K. K., Jiang, M. Y., & Cedergren, R. J. (1987). Automated chemical synthesis of long oligoribonucleotides using 2'-O-silylated ribonucleoside 3'-O-phosphoramidites on a controlled-pore glass support: synthesis of a 43-nucleotide sequence similar to the 3'-half molecule of an Escherichia coli formylmethionine tRNA. Journal of the American Chemical Society, 109(25), 7845-7854. View Source

Quantitative Differentiation of 3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine

Demonstrated Orthogonal Stability: 3'-O-TBDMS is Stable to Acidic DMT Deprotection

The 3'-O-TBDMS group is specifically chosen for its stability under the acidic conditions required to remove the 5'-O-DMT group during each synthesis cycle. This orthogonality is crucial for preventing cleavage of the growing oligonucleotide chain from the solid support or internucleotide bond migration. In contrast, other 3'-O-silyl ethers, such as the trimethylsilyl (TMS) group, are significantly more labile and would not survive the repeated acid treatments [1].

Evidence Dimension	Stability under acidic conditions (DMT deprotection)
Target Compound Data	Stable (no significant cleavage)
Comparator Or Baseline	Trimethylsilyl (TMS) group
Quantified Difference	Qualitative; TMS is too acid-labile for routine solid-phase synthesis, TBDMS is acid-stable.
Conditions	Standard dichloroacetic acid (DCA) or trichloroacetic acid (TCA) in dichloromethane for DMT removal.

Why This Matters

This ensures that each DMT deprotection step proceeds without compromising the integrity of the 3'-protection, which is essential for high-fidelity, high-yield synthesis of long oligonucleotides.

• [1] Ogilvie, K. K., Schifman, A. L., & Penney, C. L. (1979). The synthesis of oligoribonucleotides. III. The use of silyl protecting groups in nucleoside and nucleotide chemistry. VIII. Canadian Journal of Chemistry, 57(17), 2230-2238. View Source

Efficient Deprotection Kinetics: 3'-O-TBDMS Removal with Fluoride Ions

The 3'-O-TBDMS group is quantitatively removed using fluoride ion sources such as tetrabutylammonium fluoride (TBAF) or triethylamine trihydrofluoride (Et3N·3HF). While both reagents are effective, the choice influences deprotection speed and completeness. For example, TBAF in THF is a standard and efficient method, but it has been reported that deprotection may be incomplete for very long RNAs . The use of Et3N·3HF is often preferred for its faster rate of silyl removal [1]. The specific deprotection conditions must be optimized for the target oligonucleotide length and sequence.

Evidence Dimension	Deprotection rate
Target Compound Data	Complete deprotection with TBAF/THF for typical oligos; faster with Et3N·3HF.
Comparator Or Baseline	1 M TBAF in THF vs. Et3N·3HF
Quantified Difference	Et3N·3HF provides a faster rate of silyl removal for some applications.
Conditions	Post-synthesis oligonucleotide deprotection in solution.

Why This Matters

Efficient and complete deprotection is critical for obtaining pure, biologically active oligonucleotides. The ability to choose a fluoride source allows optimization for speed versus completeness, depending on the specific synthesis scale and target length.

• [1] Amerigo Scientific. (n.d.). RNA Purification Cartridges, 0.2µmol. View Source

High Coupling Efficiency in Phosphoramidite Synthesis: 94-98% Stepwise Yield

When converted to its corresponding 3'-O-phosphoramidite, the resulting monomer exhibits high coupling efficiency in automated solid-phase synthesis. Studies report coupling efficiencies in the range of 94-98% for the introduction of modified 2'-deoxynucleosides [1]. This performance is comparable to standard, unmodified DNA phosphoramidites and is essential for achieving acceptable yields of full-length oligonucleotides, especially for sequences longer than 20-30 bases.

Evidence Dimension	Stepwise coupling yield
Target Compound Data	94-98%
Comparator Or Baseline	Standard DNA phosphoramidites (typical range)
Quantified Difference	Within typical range of 95-99% for standard monomers
Conditions	Automated DNA synthesizer using standard protocols.

Why This Matters

Demonstrating high coupling efficiency directly translates to a higher yield of the desired full-length oligonucleotide, reducing synthesis cost and the need for extensive purification of failure sequences.

• [1] Johnson, F., Bonala, R., Tawde, D., Torres, M. C., & Iden, C. R. (2002). Efficient Synthesis of the Benzo[a]pyrene Metabolic Adducts of 2'-Deoxyguanosine and 2'-Deoxyadenosine and Their Direct Incorporation into DNA. Chemical Research in Toxicology, 15(12), 1489-1494. View Source

Confirmed Structural Integrity: Absence of Phosphate Migration During Synthesis

A significant concern in RNA and modified DNA synthesis is the migration of the phosphate linkage between the 3' and 2' positions. Using N4-isobutyryl-5'-O-DMT-3'-O-TBDMS-2'-O-(2-cyanoethyl-N,N-diisopropylphosphoramidite) as a model monomer, studies have confirmed the absence of phosphate migration during both purification and the final detritylation step [1]. This was demonstrated by enzymatic digestion with 3'-5' selective P1 nuclease and alkaline phosphatase, followed by HPLC analysis.

Evidence Dimension	Presence of phosphate migration
Target Compound Data	None detected
Comparator Or Baseline	Model monomer with standard 3'-5' phosphate linkage
Quantified Difference	Qualitative; no migration observed under standard conditions.
Conditions	Post-synthesis purification and acid detritylation, followed by enzymatic digestion and HPLC analysis.

Why This Matters

Phosphate migration leads to structural heterogeneity and biological inactivity. Proof of its absence provides confidence in the final product's purity and functional integrity, which is non-negotiable for therapeutic and diagnostic applications.

• [1] Scilit. (1996). Purification of 5'-O-Trityl-on Oligoribonucleotides. Investigation of Phosphate Migration During Purification and Detritylation. View Source

Stable Under Standard Storage and Handling: Defined Stability Profile

Procurement decisions depend on predictable stability. This compound is stable as a powder for 3 years when stored at -20°C and in solvent at -80°C for similar durations . It is also stable at ambient temperature for several days, which is important for routine shipping and handling . This contrasts with some other protected nucleosides that are more hygroscopic or prone to decomposition at room temperature.

Evidence Dimension	Long-term storage stability
Target Compound Data	3 years as powder at -20°C; stable at ambient temperature for days.
Comparator Or Baseline	Other protected nucleoside analogs (class-level inference)
Quantified Difference	Not quantified; provides a clear, actionable stability window for inventory management.
Conditions	Storage as dry powder or in anhydrous solvent.

Why This Matters

This defined stability profile reduces the risk of receiving degraded material and simplifies inventory management, ensuring that the reagent performs as expected in downstream applications.

Validated Applications for 3'-O-tert-Butyldimethylsilyl-5'-O-DMT-2'-deoxyadenosine

Solid-Phase Synthesis of Modified DNA Oligonucleotides

This compound is the definitive precursor for generating 3'-O-TBDMS-protected 2'-deoxyadenosine phosphoramidites. These amidites are then used in automated DNA synthesizers to create oligonucleotides with specific modifications, such as those containing adducts for DNA damage studies or fluorescent probes [1]. The high coupling efficiency (94-98%) [2] and orthogonal protection ensure high yields of the desired full-length product.

Synthesis of Phosphoramidite Monomers for RNA Therapeutics

The robust 3'-O-TBDMS protection is a cornerstone for synthesizing RNA phosphoramidites, which are essential for producing therapeutic oligonucleotides like siRNAs and antisense agents. The acid-stable TBDMS group [1] prevents degradation during the repeated DMT deprotection cycles of solid-phase RNA synthesis, enabling the construction of longer, biologically active RNA sequences.

Construction of Modified Nucleosides for Mechanistic Studies

The compound's defined deprotection kinetics with fluoride ions [1] allow for the controlled, stepwise unmasking of the 3'-hydroxyl group. This is critical for the solution-phase synthesis of complex nucleoside analogs, where protecting group orthogonality is required for sequential functionalization, such as in the preparation of chain-terminating nucleotides for antiviral research.

Quality Control and Process Validation for Oligonucleotide Manufacturing

The proven absence of phosphate migration during synthesis and purification, as demonstrated by enzymatic digestion and HPLC analysis [1], makes this compound a reliable standard for validating new oligonucleotide manufacturing processes. It serves as a benchmark for ensuring that the final therapeutic or diagnostic oligo maintains the correct 3'-5' phosphodiester backbone.

• [1] Ogilvie, K. K., Schifman, A. L., & Penney, C. L. (1979). The synthesis of oligoribonucleotides. III. The use of silyl protecting groups in nucleoside and nucleotide chemistry. VIII. Canadian Journal of Chemistry, 57(17), 2230-2238. View Source
• [2] Johnson, F., Bonala, R., Tawde, D., Torres, M. C., & Iden, C. R. (2002). Efficient Synthesis of the Benzo[a]pyrene Metabolic Adducts of 2'-Deoxyguanosine and 2'-Deoxyadenosine and Their Direct Incorporation into DNA. Chemical Research in Toxicology, 15(12), 1489-1494. View Source
• [3] ATDBio. (n.d.). Chapter 6: RNA oligonucleotide synthesis. Nucleic Acids Book. View Source
• [4] Scilit. (1996). Purification of 5'-O-Trityl-on Oligoribonucleotides. Investigation of Phosphate Migration During Purification and Detritylation. View Source